Cas no 857410-67-4 (Ethyl 2-amino-6-methylpyrimidine-4-carboxylate)

• Product Name: Ethyl 2-amino-6-methylpyrimidine-4-carboxylate
• CAS No: 857410-67-4
• MF: C₈H₁₁N₃O₂
• MW: 181.191841363907
• CID: 706859
• PubChem ID: 45071759
• Update Time: 2025-09-18

Ethyl 2-amino-6-methylpyrimidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-amino-6-methylpyrimidine-4-carboxylate
• 4-Pyrimidinecarboxylic acid, 2-amino-6-methyl-, ethyl ester
• ethyl 2-amino-6-methyl-4-pyrimidinecarboxylate
• 2-amino-6-methyl-4-pyrimidinecarboxylic acid ethyl ester
• AKOS005111376
• 857410-67-4
• AN-329/43449475
• CS-0045874
• ethyl2-amino-6-methylpyrimidine-4-carboxylate
• DTXSID70662351
• SB55957
• STL069527

• Inchi： 1S/C8H11N3O2/c1-3-13-7(12)6-4-5(2)10-8(9)11-6/h4H,3H2,1-2H3,(H2,9,10,11)
• InChI Key： OGWOWURWQZDVMB-UHFFFAOYSA-N
• SMILES： C1(N)=NC(C)=CC(C(OCC)=O)=N1

Computed Properties

• Exact Mass: 181.085126602g/mol
• Monoisotopic Mass: 181.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 78.1Ų

Experimental Properties

• Density: 1.217±0.06 g/cm3(Predicted)
• Melting Point: 151 °C(Solv: ethanol (64-17-5))
• Boiling Point: 368.4±34.0 °C(Predicted)
• pka: 2.71±0.10(Predicted)

Ethyl 2-amino-6-methylpyrimidine-4-carboxylate Security Information

• Storage Condition：under inert gas (nitrogen or Argon) at 2–8 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinecarboxylic acids and derivatives